Cas no 31872-64-7 (3-chloro-5-nitropyridin-4-ol)

• Product Name: 3-chloro-5-nitropyridin-4-ol
• CAS No: 31872-64-7
• MF: C₅H₃ClN₂O₃
• MW: 174.541919946671
• MDL: MFCD11044290
• CID: 876123
• PubChem ID: 11850826
• Update Time: 2025-05-20

3-chloro-5-nitropyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-nitropyridin-4-ol
• 3-chloro-5-nitro-1H-pyridin-4-one
• 3-Chloro-4-hydroxy-5-nitropyridine
• 3-Nitro-4-hydroxy-5-chlor-pyridin
• 5-Chlor-3-nitro-4-pyridinol
• 3-Chloro-5-nitro-4-pyridinol
• CS-0157776
• DB-068539
• SCHEMBL4359807
• EN300-202591
• VEOKYVSPRSTYHS-UHFFFAOYSA-N
• DTXSID60474405
• SCHEMBL11503840
• DS-14479
• SY033822
• MFCD11044290
• SB53438
• 3-Chloro-5-nitropyridin-4-ol, AldrichCPR
• I10190
• AKOS006307592
• 31872-64-7

• MDL： MFCD11044290
• Inchi： 1S/C5H3ClN2O3/c6-3-1-7-2-4(5(3)9)8(10)11/h1-2H,(H,7,9)
• InChI Key： VEOKYVSPRSTYHS-UHFFFAOYSA-N
• SMILES： ClC1=CNC=C(C1=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.98300
• Monoisotopic Mass: 173.9832197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.664±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 263 ºC
• Boiling Point: 339.3±37.0℃ at 760 mmHg
• Solubility: Slightly soluble (7.9 g/l) (25 º C),
• PSA: 78.94000
• LogP: 1.87200

3-chloro-5-nitropyridin-4-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 3-chloro-5-nitropyridin-4-ol

Comprehensive Guide to 3-Chloro-5-Nitropyridin-4-Ol (CAS No. 31872-64-7): Properties, Applications, and Market Insights

3-Chloro-5-nitropyridin-4-ol (CAS No. 31872-64-7) is a specialized nitropyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its chloro and nitro functional groups, serves as a versatile intermediate in organic synthesis. Its unique molecular structure makes it valuable for developing active pharmaceutical ingredients (APIs) and crop protection agents. Researchers frequently search for "3-chloro-5-nitropyridin-4-ol synthesis" or "CAS 31872-64-7 applications," reflecting growing interest in its potential.

The physicochemical properties of 3-chloro-5-nitropyridin-4-ol include a molecular weight of 174.55 g/mol and a distinctive yellow crystalline appearance. Its solubility profile—soluble in polar organic solvents like dimethyl sulfoxide (DMSO) but limited in water—makes it particularly useful in heterocyclic chemistry. Recent publications highlight its role in creating antimicrobial compounds, addressing global concerns about antibiotic resistance. Queries such as "nitropyridine derivatives for drug discovery" and "31872-64-7 safety data" indicate strong market demand for detailed technical information.

In pharmaceutical applications, this compound acts as a precursor for kinase inhibitors and anti-inflammatory agents. The presence of both electron-withdrawing groups (-NO₂ and -Cl) enables selective functionalization, a feature often explored in "pyridine-based drug design" studies. For agrochemicals, its derivatives show promise as herbicide intermediates, aligning with trends toward sustainable agriculture. SEO analytics reveal rising searches for "eco-friendly nitropyridine chemistry" and "31872-64-7 suppliers," underscoring commercial interest.

The global market for 3-chloro-5-nitropyridin-4-ol is expanding, driven by R&D investments in small molecule therapeutics. Regulatory-compliant manufacturing processes (e.g., GMP-grade synthesis) dominate industry discussions, with particular attention to "CAS 31872-64-7 purity standards." Environmental considerations also shape its applications, as seen in patents for biodegradable agrochemicals incorporating this scaffold. Frequently asked questions like "how to store 3-chloro-5-nitropyridin-4-ol" reflect end-user priorities.

From a synthetic chemistry perspective, 31872-64-7 offers multiple modification sites for structure-activity relationship (SAR) studies. Its thermal stability (decomposition above 200°C) and reactivity in palladium-catalyzed couplings are frequently cited in journals. Innovators searching for "nitropyridine cross-coupling reactions" or "chloropyridine analogs" will find this compound particularly relevant. The compound’s spectral data (e.g., NMR, IR) are well-documented, supporting analytical method development.

Emerging applications include material science, where 3-chloro-5-nitropyridin-4-ol derivatives contribute to organic electronic materials. This aligns with the surge in "nitrogen heterocycles for OLEDs" searches. Quality control remains critical, with HPLC and GC-MS being standard techniques for verifying CAS 31872-64-7 specifications. Suppliers emphasizing "batch-to-batch consistency" and "regulatory documentation" gain traction in B2B platforms.

In summary, 3-chloro-5-nitropyridin-4-ol (CAS No. 31872-64-7) bridges multiple scientific disciplines, from medicinal chemistry to green agrochemicals. Its adaptability to diverse synthetic pathways and compliance with industrial standards ensure sustained relevance. As research evolves, terms like "nitropyridine scaffold optimization" and "31872-64-7 patent landscape" will likely drive future engagement, making this compound a focal point for innovation.